Cas no 1805457-39-9 (2,5-Bis(trifluoromethyl)-4-ethylphenol)

• Product Name: 2,5-Bis(trifluoromethyl)-4-ethylphenol
• CAS No: 1805457-39-9
• MF: C₁₀H₈F₆O
• MW: 258.16034412384
• CID: 5038679
• Update Time: 2025-05-20

2,5-Bis(trifluoromethyl)-4-ethylphenol Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-ethylphenol

• Inchi： 1S/C10H8F6O/c1-2-5-3-7(10(14,15)16)8(17)4-6(5)9(11,12)13/h3-4,17H,2H2,1H3
• InChI Key： MAWXJEVVKIAZPB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(F)(F)F)=CC=1CC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2

Additional information on 2,5-Bis(trifluoromethyl)-4-ethylphenol

Introduction to 2,5-Bis(trifluoromethyl)-4-ethylphenol (CAS No. 1805457-39-9)

2,5-Bis(trifluoromethyl)-4-ethylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1805457-39-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of phenolic derivatives, characterized by the presence of multiple substituents that confer unique chemical and biological properties. The structural motif of 2,5-Bis(trifluoromethyl)-4-ethylphenol includes two trifluoromethyl groups at the 2- and 5-positions of the benzene ring, along with an ethyl group at the 4-position. This particular arrangement of substituents not only influences its electronic distribution but also enhances its potential as a building block for more complex molecules.

The significance of 2,5-Bis(trifluoromethyl)-4-ethylphenol lies in its versatility as a precursor in synthetic chemistry. The trifluoromethyl group is known for its ability to modulate lipophilicity, metabolic stability, and binding affinity in drug candidates. In contrast, the ethyl group introduces additional steric bulk and can influence the compound's solubility and interactions with biological targets. Such structural features make 2,5-Bis(trifluoromethyl)-4-ethylphenol a valuable intermediate in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the utility of phenolic compounds in addressing various diseases. The introduction of fluorine atoms into aromatic rings is a well-documented strategy to improve pharmacokinetic profiles. For instance, studies have demonstrated that trifluoromethyl-substituted compounds often exhibit enhanced binding to enzymes and receptors due to changes in electron density and hydrophobicity. This principle has been applied to develop inhibitors for targets such as kinases and proteases, which are critical in oncology and inflammatory diseases.

In particular, 2,5-Bis(trifluoromethyl)-4-ethylphenol has been explored in the context of designing molecules with anti-inflammatory properties. Phenols are known for their antioxidant activity, which can be further enhanced by electron-withdrawing groups like trifluoromethanes. Research indicates that such modifications can lead to compounds with improved efficacy against inflammatory mediators. Preliminary studies have suggested that derivatives of 2,5-Bis(trifluoromethyl)-4-ethylphenol may interact with cyclooxygenase (COX) enzymes, potentially offering alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The agrochemical sector has also shown interest in 2,5-Bis(trifluoromethyl)-4-ethylphenol due to its structural similarity to known herbicides and fungicides. The presence of multiple fluorine atoms can enhance resistance to degradation under environmental conditions, making it a promising candidate for developing next-generation crop protection agents. Furthermore, the ethyl group at the 4-position provides a handle for further functionalization, allowing chemists to tailor properties such as bioavailability and target specificity.

From a synthetic chemistry perspective, 2,5-Bis(trifluoromethyl)-4-ethylphenol serves as a versatile scaffold for exploring new reaction pathways. The compound's reactivity can be harnessed through various coupling reactions, including Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination. These transformations enable the introduction of additional functional groups, expanding the library of derivatives for biological evaluation. The trifluoromethyl groups also make it amenable to halogen-metal exchange reactions, which are useful in constructing more complex molecular architectures.

One area where 2,5-Bis(trifluoromethyl)-4-ethylphenol has shown promise is in the development of photopharmacological agents. The combination of aromatic rings with electron-withdrawing substituents can influence light absorption properties, making it possible to design molecules that respond to light stimuli. Such compounds have potential applications in targeted therapy and imaging modalities. Research is ongoing to explore how modifications around the 2,5-Bis(trifluoromethyl)-4-ethylphenol core can enhance photosensitizer activity or modulate light-induced biological effects.

The synthesis of 2,5-Bis(trifluoromethyl)-4-ethylphenol itself presents interesting challenges due to the sensitivity of fluorinated intermediates. Advanced synthetic techniques such as palladium-catalyzed reactions and flow chemistry have been employed to achieve high yields and purity. These methods are crucial for ensuring that subsequent applications in drug discovery do not suffer from impurities that could affect biological activity or safety profiles.

In conclusion, 2,5-Bis(trifluoromethyl)-4-ethylphenol (CAS No.1805457-39-9) represents a significant compound in modern chemical research. Its unique structural features make it a valuable tool for developing innovative solutions across pharmaceuticals and agrochemicals. As research continues to uncover new applications for this molecule, 2,5-Bis(trifluoromethyl)-4-ethylphenol is poised to play an increasingly important role in addressing global challenges in health and agriculture.